Cas no 1361481-45-9 (3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1361481-45-9
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912769
• Update Time: 2025-05-20

3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-5-4-11(13(18-14)6-7-17)10-3-2-9(15)8-12(10)16/h2-5,8H,6H2,1H3
• InChI Key： QFHGHKKBZFSOLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(N=C1CC#N)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile

3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361481-45-9): A Comprehensive Overview

3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361481-45-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dichlorophenyl group, a methoxy substituent on the pyridine ring, and an acetonitrile moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.

The chemical structure of 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile is represented by the formula C₁₅H₁₀Cl₂N₂O. The compound's molecular weight is 305.15 g/mol, and it exhibits a high degree of stability under standard laboratory conditions. The presence of the dichlorophenyl group and the methoxy substituent on the pyridine ring imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity.

In recent years, 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile has been studied for its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological targets, including enzymes, receptors, and signaling pathways. One notable area of interest is its interaction with the serotonergic system, where it has shown promising results in preclinical studies for the treatment of mood disorders and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile. The researchers found that the compound exhibited selective inhibition of monoamine oxidase (MAO) enzymes, particularly MAO-A. This selective inhibition is significant because MAO-A plays a crucial role in the metabolism of neurotransmitters such as serotonin and norepinephrine. By modulating MAO-A activity, 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile may help to maintain balanced levels of these neurotransmitters, which are often dysregulated in mood disorders.

Beyond its potential as an antidepressant or anxiolytic agent, 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile is another important aspect of its evaluation as a potential drug candidate. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further research is needed to fully assess its long-term safety and efficacy in human subjects.

In conclusion, 3-(2,4-Dichlorophenyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361481-45-9) represents a promising lead compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research will continue to elucidate its mechanisms of action and explore its potential applications in treating various diseases and disorders.